Cas no 2228509-38-2 (1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile)

1-(4-Chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile is a specialized heterocyclic compound featuring a chloro-substituted imidazole core fused with a cyclobutane-carbonitrile moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and nitrile functional groups enhances its versatility in cross-coupling reactions and further derivatization. Its rigid cyclobutane backbone contributes to steric constraints, potentially improving selectivity in target applications. The compound is typically handled under controlled conditions due to its reactive nature, and its purity is critical for consistent performance in synthetic pathways. Suitable for research-scale applications, it offers a balance of stability and reactivity for advanced chemical transformations.
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile structure
2228509-38-2 structure
Product Name:1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile
CAS No:2228509-38-2
MF:C10H12ClN3
MW:209.675380706787
CID:6435243
PubChem ID:165697417
Update Time:2025-05-24

1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile
    • EN300-1996473
    • 2228509-38-2
    • Inchi: 1S/C10H12ClN3/c1-2-14-7-13-9(11)8(14)10(6-12)4-3-5-10/h7H,2-5H2,1H3
    • InChI Key: RUBZNQBJUVLELR-UHFFFAOYSA-N
    • SMILES: ClC1=C(C2(C#N)CCC2)N(C=N1)CC

Computed Properties

  • Exact Mass: 209.0719751g/mol
  • Monoisotopic Mass: 209.0719751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 41.6Ų

1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1996473-0.05g
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile
2228509-38-2
0.05g
$1464.0 2023-09-16
Enamine
EN300-1996473-0.1g
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile
2228509-38-2
0.1g
$1533.0 2023-09-16
Enamine
EN300-1996473-0.25g
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile
2228509-38-2
0.25g
$1604.0 2023-09-16
Enamine
EN300-1996473-0.5g
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile
2228509-38-2
0.5g
$1673.0 2023-09-16
Enamine
EN300-1996473-1.0g
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile
2228509-38-2
1g
$1742.0 2023-06-01
Enamine
EN300-1996473-2.5g
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile
2228509-38-2
2.5g
$3417.0 2023-09-16
Enamine
EN300-1996473-5.0g
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile
2228509-38-2
5g
$5056.0 2023-06-01
Enamine
EN300-1996473-10.0g
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile
2228509-38-2
10g
$7497.0 2023-06-01
Enamine
EN300-1996473-1g
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile
2228509-38-2
1g
$1742.0 2023-09-16
Enamine
EN300-1996473-5g
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile
2228509-38-2
5g
$5056.0 2023-09-16

Additional information on 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile

1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile

Introduction to 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile (CAS No. 222850938)

1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-carbonitrile is a highly specialized organic compound with the CAS registry number 222850938. This compound belongs to the class of heterocyclic compounds, specifically imidazoles, which are widely studied for their unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a cyclobutane ring fused with an imidazole moiety, further substituted with a chlorine atom and an ethyl group at specific positions, making it a versatile molecule for further functionalization and exploration.

Recent advancements in synthetic chemistry have enabled the precise synthesis of imidazole-containing compounds, including cyclobutane-fused derivatives, which are gaining attention due to their potential as building blocks in drug discovery and material design. The presence of the cyclobutane ring introduces strain into the molecule, which can enhance reactivity and selectivity in certain reactions, making it an attractive candidate for further studies.

The synthesis of cyclobutane-fused imidazoles has been optimized through various methodologies, including transition metal-catalyzed cyclizations and tandem reactions. These methods allow for the construction of complex architectures with high efficiency and selectivity, paving the way for the development of novel compounds with tailored properties.

In terms of biological activity, imidazole-containing compounds have shown promising results in various assays, particularly in the context of enzyme inhibition and receptor modulation. For instance, recent studies have highlighted the potential of cyclobutane-fused imidazoles as inhibitors of kinases and other therapeutic targets, underscoring their role in drug discovery efforts.

The structural versatility of cyclobutane-fused imidazoles also makes them valuable in materials science applications. Their ability to form stable coordination complexes with metal ions has been explored for use in catalysis and sensing technologies. Additionally, their electronic properties make them candidates for organic electronics and optoelectronic devices.

From an environmental standpoint, the synthesis and application of imidazole-containing compounds are being increasingly scrutinized to ensure sustainability and minimize ecological impact. Researchers are actively exploring greener synthetic routes and biodegradable alternatives to traditional methods, aligning with global efforts toward sustainable chemistry.

In conclusion, cyclobutane-fused imidazole derivatives, such as 1-(4-chloro-cis-[propionitrile]), represent a promising class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their synthesis, properties, and utility, positioning them as key players in future scientific advancements.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk